
Technical Guide: 2,2'-Oxydipropan-2-ol (CAS
72986-46-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2'-Oxydipropan-2-ol

Cat. No.: B15176971 Get Quote

Notice to the Reader: Publicly available information on the specific chemical compound 2,2'-
Oxydipropan-2-ol with CAS number 72986-46-0 is exceptionally limited. The majority of

technical literature focuses on the broader category of dipropylene glycol (DPG), which is

typically a mixture of isomers, or on other more commercially prevalent isomers. Consequently,

this document summarizes the available data for the specified compound and provides context

based on the general properties of dipropylene glycol isomers where specific data is absent. A

significant portion of the requested in-depth experimental data, particularly concerning

biological activity and detailed protocols, is not available in the public domain.

Chemical Identity and Physical Properties
2,2'-Oxydipropan-2-ol is one of the isomers of dipropylene glycol. Its chemical structure

consists of two propan-2-ol units linked by an ether bond at the secondary carbon positions.

Synonyms:

2,2'-Oxybis(2-propanol)

2-(2-hydroxypropan-2-yloxy)propan-2-ol

The following table summarizes the key identification and physicochemical properties for 2,2'-
Oxydipropan-2-ol. It is important to note that some of this data is predicted rather than

experimentally verified due to the scarcity of specific research on this isomer.
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Property Value

CAS Number 72986-46-0

Molecular Formula C₆H₁₄O₃

Molecular Weight 134.17 g/mol

Boiling Point 93.0±15.0 °C (Predicted)

Density 1.039±0.06 g/cm³ (Predicted)

EINECS Number 277-175-7

Synthesis and Purification
General Synthesis of Dipropylene Glycol Isomers
While a specific protocol for the synthesis of 2,2'-Oxydipropan-2-ol is not readily available, the

general industrial production of dipropylene glycol involves the hydrolysis of propylene oxide.

This process typically yields a mixture of propylene glycol, dipropylene glycol, and higher

propylene glycol ethers.[1] The formation of dipropylene glycol isomers occurs through the

reaction of propylene oxide with propylene glycol.[2]

This reaction can be catalyzed by both acids and bases, and the choice of catalyst and

reaction conditions can influence the distribution of the resulting isomers.[2] The process is

generally exothermic.[2]

Purification of Isomers
Separating the specific 2,2'-Oxydipropan-2-ol isomer from the mixture of other dipropylene

glycol isomers requires advanced purification techniques.

Distillation: This is the primary method for separating the different glycol products on an

industrial scale.[2]

Chromatography: Gas chromatography (GC) and high-performance liquid chromatography

(HPLC) are utilized for the analytical separation and potential preparative purification of the

isomers.[2]
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The following diagram illustrates a generalized workflow for the production and purification of

dipropylene glycol isomers.
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Caption: Generalized workflow for dipropylene glycol isomer production.

Analytical Methods
The analysis of dipropylene glycol isomers is typically performed using chromatographic

techniques, most notably Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol: GC-MS for Isomer Separation
(General)
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A specific, validated protocol for 2,2'-Oxydipropan-2-ol is not available. However, a general

method for the separation of dipropylene glycol isomers is described in the literature, which

would be the basis for developing a specific method.

Objective: To separate and identify the isomers of dipropylene glycol in a sample.

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).

Typical GC-MS Parameters (adapted from general methods for DPG isomers):

Column: HP-5 capillary column (30m x 0.25mm x 0.25µm) or equivalent.

Carrier Gas: Helium.

Injection Mode: Split.

Temperature Program: An initial oven temperature held for a period, followed by a ramped

increase to a final temperature, which is then held.

MS Detector: Electron Ionization (EI) mode.

Procedure:

Sample Preparation: A sample containing the dipropylene glycol isomers is dissolved in a

suitable solvent (e.g., ethanol, isopropanol). An internal standard may be added for

quantitative analysis.

Injection: The prepared sample is injected into the GC.

Separation: The different isomers are separated based on their boiling points and

interactions with the stationary phase of the GC column.

Detection and Identification: The separated compounds are detected and identified by the

mass spectrometer based on their mass spectra.

Biological Activity and Toxicology
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There is a significant lack of specific toxicological and biological activity data for 2,2'-
Oxydipropan-2-ol (CAS 72986-46-0). The available information is for the general mixture of

dipropylene glycol isomers.

Safety data sheets for dipropylene glycol (mixture of isomers) generally indicate low toxicity.[3]

[4][5] Based on data for the isomer mixture, dipropylene glycol is not typically classified as

hazardous.[3] Standard handling procedures include using in a well-ventilated area and

avoiding contact with eyes and skin.[4]

No information was found regarding specific mechanisms of action, signaling pathways, or in-

depth pharmacological studies for 2,2'-Oxydipropan-2-ol.

The following diagram illustrates the logical relationship in assessing the safety of this specific

isomer, highlighting the current data gap.
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Caption: Data availability for toxicological assessment of 2,2'-Oxydipropan-2-ol.

Conclusion
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2,2'-Oxydipropan-2-ol (CAS 72986-46-0) is a specific isomer of dipropylene glycol for which

there is a notable scarcity of detailed public information. While its basic chemical identity is

established, comprehensive experimental data on its synthesis, purification, analytical

characterization, biological activity, and toxicology are lacking. The information presented here

is largely based on general knowledge of dipropylene glycol and its more common isomers.

Further research would be required to fully characterize this specific compound to the level of

detail required by drug development and research professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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